N-Ethyl-O-toluenesulfonamide

• IUPAC Name: N-ethyl-2-methylbenzenesulfonamide
• InChI: InChI=1S/C9H13NO2S/c1-3-10-13(11,12)9-7-5-4-6-8(9)2/h4-7,10H,3H2,1-2H3
• InChI Key: NATWUQFQFMZVMT-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=CC=C1C
• Molecular Formula: C9H13NO2S
• DSSTOX Substance ID: DTXSID5052416
• Molecular Weight: 199.27 g/mol
• Physical Description: Liquid
• CAS RN: 1077-56-1

Description

N-Ethyl-O-toluenesulfonamide (NETSA) is an organic compound with the chemical formula C9H13NO2S. It is a white crystalline powder with good solubility. It is a good plasticizer of polyamide resin and cellulose kind of resin, and it has high compatibility for hot melt adhesives, coatings, and printing ink.

Synthesis Analysis

NETSA can be synthesized using a variety of methods. For instance, a mild and efficient method for the synthesis of N-arylsulfonamides in the presence of CuCl as a catalyst proceeds readily at room temperature in an open flask using a variety of sulfonyl azides and boronic acids without any base, ligand, or additive.

Molecular Structure Analysis

The molecular structure of NETSA is characterized by a molecular weight of 199.270 Da and a molecular formula of C9H13NO2S.

Chemical Reactions Analysis

NETSA is an amide, and amides react with azo and diazo compounds to generate toxic gases. Flammable gases are formed by the reaction of organic amides with strong reducing agents.

Physical And Chemical Properties Analysis

NETSA is a viscous slightly yellow liquid. It is insoluble in water. It has a density of 1.153 g/cm3, a boiling point of 317.2ºC at 760 mmHg, and a melting point of 344-350 °C.

Scientific Research Applications

Protective Groups in Organic Synthesis

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N-Alkylation of Sulfonamides

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Synthesis of Sulfonamides

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Preparation of Epoxide Resins

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Synthesis of Vicinal Haloamino Ketone Derivatives

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Used as Plasticizer in Printing Inks on Food Packaging Materials

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Mechanism of Action

Target of Action

N-Ethyl-O-toluenesulfonamide (NETSA) is an organic compound that is primarily used as a catalyst in organic synthesis . It plays a crucial role in the synthesis of amides, azides, and other compounds .

Mode of Action

NETSA interacts with its targets by acting as a catalyst in dehydration condensation reactions . It also aids in the preparation of amino acid esters . Furthermore, it serves as a co-catalyst for amino hydroxypyridine catalysts in organic synthesis .

Biochemical Pathways

Given its role as a catalyst in organic synthesis, it can be inferred that it plays a part in various biochemical reactions, particularly those involving the formation of amides and azides .

Pharmacokinetics

It’s known that netsa is a white crystalline powder with good solubility . Its solubility and other physical properties may influence its bioavailability.

Result of Action

The molecular and cellular effects of NETSA’s action primarily involve the facilitation of various organic synthesis reactions. As a catalyst, it accelerates the rate of these reactions without being consumed in the process .

Action Environment

The action of NETSA can be influenced by various environmental factors. For instance, it should be stored in a cool, dry, and well-ventilated place, away from fire and flammable materials . Moreover, it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided .

Safety and Hazards

NETSA can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended.

Synthesis routes and methods

Procedure details

49.5 g of the sulfonic acid group-containing polyurethane was kneaded, in a nitrogen atmosphere at 150° C. using a pressure kneader, with 20 g of a styrene-isoprene block copolymer (Cariflex TR 1107, a product of Shell Chemical Ltd.), 2 g of sodium laurylbenzenesulfonate, 5 g of a polybutadiene diacrylate (BAC-45, a product of Osaka Organic Chemical Ind. Ltd.), 1 g of an aliphatic diacrylate (C-2000, a product of THERTOMER), 2 g of dioctyl fumarate, 2 g of 2,2- dimethoxyphenylacetophenone, 10 g of a maleinized polybutadiene (ME-1000-80, a product of Nippon Petrochemical Co., Ltd.), 7.5 g of N-ethyltoluenesulfonamide and 0.1 g of 2,2-di-t-butyl-p-cresol, thereby forming a uniform transparent photosensitive resin composition.

Q & A

Q1: What is the role of N-Ethyl-O-toluenesulfonamide in the formulation of root canal sealers?

A: N-Ethyl-O-toluenesulfonamide acts as a component of the catalyst paste in certain experimental calcium-based root canal sealers. [, ] The catalyst paste is mixed with a base paste to initiate the setting reaction of the sealer.

Q2: Has research shown any specific benefits of using a catalyst paste containing N-Ethyl-O-toluenesulfonamide in these root canal sealers?

A: While the research doesn't explicitly isolate the role of N-Ethyl-O-toluenesulfonamide, the studies indicate that the overall catalyst paste composition contributes to the beneficial properties of the sealer. [, ] Specifically, the addition of pentaerythritol tetrasalicylate to the base paste of this experimental sealer formulation, alongside the use of this specific catalyst paste, resulted in improved setting time and reduced solubility. [, ] Further research is needed to isolate the specific contributions of N-Ethyl-O-toluenesulfonamide within this complex mixture.

Q3: Are there any commercially available root canal sealers that utilize N-Ethyl-O-toluenesulfonamide?

A: The research papers provided [, ] focus on experimental calcium-based root canal sealers and do not mention commercially available products containing N-Ethyl-O-toluenesulfonamide. It is essential to consult product information and manufacturer details to determine the composition of specific root canal sealers.